Cas no 1281658-73-8 (2-Bromobenzyl-(3,4-dimethylphenyl)ether)

• Product Name: 2-Bromobenzyl-(3,4-dimethylphenyl)ether
• CAS No: 1281658-73-8
• MF: C₁₅H₁₅BrO
• MW: 291.183003664017
• MDL: MFCD07782537
• CID: 5148918
• Update Time: 2026-03-03

2-Bromobenzyl-(3,4-dimethylphenyl)ether Chemical and Physical Properties

Names and Identifiers

• 2-Bromobenzyl-(3,4-dimethylphenyl)ether
• 4-((2-Bromobenzyl)oxy)-1,2-dimethylbenzene
• 4-[(2-bromophenyl)methoxy]-1,2-dimethylbenzene

• MDL： MFCD07782537
• Inchi： 1S/C15H15BrO/c1-11-7-8-14(9-12(11)2)17-10-13-5-3-4-6-15(13)16/h3-9H,10H2,1-2H3
• InChI Key： LVGQWWRGOKSGAH-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1COC1C=CC(C)=C(C)C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 231
• XLogP3: 4.8
• Topological Polar Surface Area: 9.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 2-Bromobenzyl-(3,4-dimethylphenyl)ether

Introduction to 2-Bromobenzyl-(3,4-dimethylphenyl)ether (CAS No. 1281658-73-8) and Its Emerging Applications in Chemical Biology

2-Bromobenzyl-(3,4-dimethylphenyl)ether, identified by the chemical identifier CAS No. 1281658-73-8, is a specialized organic compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential applications. This compound belongs to the class of phenyl ether derivatives, characterized by a brominated benzyl group linked to a dimethylphenyl moiety. Such structural motifs are often exploited in the design of bioactive molecules, owing to their ability to interact with biological targets in a selective manner.

The bromobenzyl moiety in the molecule serves as a versatile handle for further functionalization, making it a valuable intermediate in synthetic chemistry. The presence of the 3,4-dimethylphenyl group enhances the lipophilicity of the compound, which is a critical factor in drug-like properties such as membrane permeability and binding affinity. These features have positioned 2-Bromobenzyl-(3,4-dimethylphenyl)ether as a promising candidate for various pharmacological investigations.

In recent years, there has been a surge in research focused on developing novel molecular tools for modulating biological pathways. 2-Bromobenzyl-(3,4-dimethylphenyl)ether has been explored as a key intermediate in the synthesis of small-molecule probes that target specific enzymes and receptors. For instance, its structural framework has been utilized to develop inhibitors of kinases and other signaling proteins, which play pivotal roles in diseases such as cancer and inflammatory disorders. The bromine atom provides a reactive site for cross-coupling reactions, enabling the facile introduction of additional functional groups that can fine-tune biological activity.

One of the most compelling aspects of 2-Bromobenzyl-(3,4-dimethylphenyl)ether is its potential in drug discovery and development. The compound’s ability to serve as a building block for more complex molecules has been leveraged in high-throughput screening campaigns to identify lead candidates for therapeutic intervention. Its dimethylphenyl group contributes to favorable pharmacokinetic profiles, including improved solubility and metabolic stability, which are essential for clinical translation.

Advances in computational chemistry have further enhanced the utility of 2-Bromobenzyl-(3,4-dimethylphenyl)ether. Molecular docking studies have revealed its binding interactions with various biological targets, providing insights into its mechanism of action. These studies have been complemented by experimental validations, where the compound has been shown to modulate enzyme activity and cellular processes in vitro. Such findings underscore its significance as a tool compound in biochemical research.

The synthesis of 2-Bromobenzyl-(3,4-dimethylphenyl)ether involves well-established organic methodologies, including bromination and etherification reactions. The precision of modern synthetic techniques ensures high yields and purity, making it readily accessible for research purposes. This accessibility has fueled its adoption in academic and industrial laboratories alike.

Looking ahead, the future prospects of 2-Bromobenzyl-(3,4-dimethylphenyl)ether are promising. Ongoing research is exploring its applications in next-generation therapeutics, where it may serve as a precursor for novel drug candidates targeting emerging therapeutic areas such as neurodegenerative diseases and infectious disorders. The compound’s versatility and well-characterized properties make it an indispensable asset in the chemist’s toolkit.

In conclusion,2-Bromobenzyl-(3,4-dimethylphenyl)ether (CAS No. 1281658-73-8) represents a significant advancement in chemical biology research. Its unique structural features and functional versatility have positioned it as a cornerstone compound for drug discovery and molecular probe development. As our understanding of biological systems continues to evolve,2-Bromobenzyl-(3,4-dimethylphenyl)ether is poised to play an increasingly pivotal role in unraveling complex biological mechanisms and developing innovative therapeutic strategies.